Cas no 895430-13-4 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895430-13-4
• MF: C₂₂H₁₈N₄O₅S
• MW: 450.467123508453
• CID: 6123510
• PubChem ID: 18572639
• Update Time: 2025-05-20

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide
• Benzamide, N-(4,7-dimethoxy-2-benzothiazolyl)-3-nitro-N-(3-pyridinylmethyl)-
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-[(pyridin-3-yl)methyl]benzamide
• 895430-13-4
• AKOS024655849
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide
• F2515-2549

• Inchi： 1S/C22H18N4O5S/c1-30-17-8-9-18(31-2)20-19(17)24-22(32-20)25(13-14-5-4-10-23-12-14)21(27)15-6-3-7-16(11-15)26(28)29/h3-12H,13H2,1-2H3
• InChI Key： DCERSEJIEXAKBC-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 450.09979086g/mol
• Monoisotopic Mass: 450.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 664.3±65.0 °C(Predicted)
• pka: 4.26±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide

Comprehensive Overview of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895430-13-4)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895430-13-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole-derived molecule features a unique combination of dimethoxy, nitro, and pyridine functional groups, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in enzyme inhibition and receptor modulation, which align with current trends in targeted drug discovery.

The compound's molecular structure is characterized by a benzothiazole core substituted with two methoxy groups at positions 4 and 7, a nitrobenzamide moiety, and a pyridinylmethyl group. This intricate architecture contributes to its lipophilicity and hydrogen-bonding capacity, properties that are crucial for bioavailability and target engagement in medicinal chemistry. Recent studies suggest that derivatives of this scaffold may exhibit anti-inflammatory or antimicrobial properties, addressing growing concerns about antibiotic resistance and chronic inflammatory diseases.

In the context of drug discovery, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide represents an important intermediate for the synthesis of more complex therapeutic agents. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic systems creates interesting electronic properties that can be exploited for structure-activity relationship studies. Pharmaceutical companies are increasingly interested in such multi-functional scaffolds as they seek to develop drugs with improved selectivity and reduced side effects.

The synthetic methodology for this compound typically involves sequential amide coupling reactions and heterocyclic condensation steps. Recent advances in green chemistry have prompted researchers to explore more sustainable routes for its preparation, including catalytic methods and microwave-assisted synthesis. These approaches align with the pharmaceutical industry's growing emphasis on environmentally friendly manufacturing processes and atom economy.

From an analytical chemistry perspective, CAS No. 895430-13-4 presents interesting challenges due to its multiple aromatic systems and polar functional groups. Modern techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are essential for characterizing this compound and ensuring its purity. The development of robust analytical methods for such complex molecules is critical for quality control in pharmaceutical production.

In agrochemical applications, the benzothiazole moiety of this compound has shown promise as a potential plant growth regulator or pesticide intermediate. The agricultural sector's search for novel crop protection agents with improved environmental profiles has increased interest in such nitrogen-containing heterocycles. Researchers are investigating whether structural modifications could enhance its biodegradability while maintaining efficacy against agricultural pests.

The physicochemical properties of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide, including its solubility profile and stability under various conditions, are important considerations for formulation development. These parameters influence the compound's drug-likeness according to Lipinski's rule of five, a key concept in modern pharmacokinetic optimization. Computational chemistry approaches are being employed to predict these properties and guide molecular design.

Recent patent literature reveals growing intellectual property activity surrounding benzothiazole derivatives similar to this compound, particularly in areas of kinase inhibition and cancer therapeutics. This reflects the broader trend in pharmaceutical research toward targeted therapies and personalized medicine. The compound's potential as a molecular probe for studying biological pathways is another area of active investigation.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895430-13-4) represents a fascinating case study in modern medicinal chemistry and drug development. Its complex structure and diverse potential applications make it a valuable subject for ongoing research across multiple disciplines. As the scientific community continues to explore its properties and derivatives, this compound may contribute to important advances in both human health and agricultural science.